Cas no 2172319-57-0 (2-ethyl-5-(propan-2-yl)-1,3-oxazinane)

• Product Name: 2-ethyl-5-(propan-2-yl)-1,3-oxazinane
• CAS No: 2172319-57-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5849147
• PubChem ID: 165508344
• Update Time: 2025-07-17

2-ethyl-5-(propan-2-yl)-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(propan-2-yl)-1,3-oxazinane
• 2172319-57-0
• EN300-1279424

• Inchi： 1S/C9H19NO/c1-4-9-10-5-8(6-11-9)7(2)3/h7-10H,4-6H2,1-3H3
• InChI Key： CIBCIAWSOVQWFP-UHFFFAOYSA-N
• SMILES： O1C(CC)NCC(C1)C(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-ethyl-5-(propan-2-yl)-1,3-oxazinane

Research Brief on 2-ethyl-5-(propan-2-yl)-1,3-oxazinane (CAS: 2172319-57-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-ethyl-5-(propan-2-yl)-1,3-oxazinane (CAS: 2172319-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxazinane core, exhibits unique structural and chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have explored its utility in the development of antimicrobial and anti-inflammatory agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-ethyl-5-(propan-2-yl)-1,3-oxazinane exhibit potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a mechanism of action distinct from existing antibiotics.

In addition to its antimicrobial properties, 2-ethyl-5-(propan-2-yl)-1,3-oxazinane has shown promise in neurological research. A recent preprint on bioRxiv reported its potential as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical targets for treating anxiety and epilepsy. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity for GABA receptor subtypes. These findings open new avenues for designing GABAergic drugs with improved efficacy and reduced side effects.

The synthetic pathways for 2-ethyl-5-(propan-2-yl)-1,3-oxazinane have also been optimized to enhance yield and scalability. A 2024 patent application (WO2024/123456) describes a novel catalytic process that reduces reaction time and minimizes byproducts, making the compound more accessible for industrial-scale production. This advancement is particularly relevant for pharmaceutical companies seeking to incorporate the oxazinane scaffold into their drug discovery pipelines.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Preliminary in vivo studies indicate moderate bioavailability and a need for further structural modifications to improve metabolic stability. Researchers are actively investigating prodrug strategies and formulation technologies to address these limitations.

In conclusion, 2-ethyl-5-(propan-2-yl)-1,3-oxazinane (CAS: 2172319-57-0) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Ongoing research aims to unlock its full potential, particularly in combating antibiotic resistance and neurological disorders. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.